molecular formula C12H10N2O2 B8280093 7-Methoxy-1,4-dihydroindeno[1,2-c]pyrazole-6-carbaldehyde

7-Methoxy-1,4-dihydroindeno[1,2-c]pyrazole-6-carbaldehyde

Cat. No.: B8280093
M. Wt: 214.22 g/mol
InChI Key: JZPFPHOXMYSLCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Methoxy-1,4-dihydroindeno[1,2-c]pyrazole-6-carbaldehyde is a useful research compound. Its molecular formula is C12H10N2O2 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10N2O2

Molecular Weight

214.22 g/mol

IUPAC Name

7-methoxy-1,4-dihydroindeno[1,2-c]pyrazole-6-carbaldehyde

InChI

InChI=1S/C12H10N2O2/c1-16-11-4-10-7(3-9(11)6-15)2-8-5-13-14-12(8)10/h3-6H,2H2,1H3,(H,13,14)

InChI Key

JZPFPHOXMYSLCP-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2CC3=C(C2=C1)NN=C3)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of Example 104C (5.49 g, 0.0207 mol) in THF (300 mL) was added PhLi (1.9 M, 21.8 mL, 0.0414 mol) at −78° C. s-BuLi (1.4 M, 29.6 mL, 0.0414 mol) and DMF (12.8 mL, 0.166 mol) were added to the reaction mixture after 30 and 60 minutes, respectively. The mixture was stirred at −78° C. for 1 hour and the cold bath was removed. The reaction was quenched with saturated NH4Cl solution after 1 hour at room temperature. The mixture was extracted with EtOAc, washed with water, brine, dried over MgSO4, filtered, concentrated, and triturated with ether to give 3.62 g (81%) of the desired product. MS (DCI/NH3) m/z: 215.1 (M+H)+; 1H NMR (300 MHz, DMSO-D6) δ ppm 3.62 (s, 2H) 4.01 (s, 3H) 7.45 (s, 1H), 7.73 (s, 1H) 7.80 (s, 1H) 10.37 (s, 1H) 13.07 (s, 1H).
Quantity
5.49 g
Type
reactant
Reaction Step One
Name
Quantity
21.8 mL
Type
reactant
Reaction Step One
Quantity
29.6 mL
Type
reactant
Reaction Step One
Name
Quantity
12.8 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Yield
81%

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